Cas no 1504436-39-8 (2-(oxan-2-yl)ethane-1-thiol)

• Product Name: 2-(oxan-2-yl)ethane-1-thiol
• CAS No: 1504436-39-8
• MF: C₇H₁₄OS
• MW: 146.250461101532
• CID: 6234246
• PubChem ID: 83678904
• Update Time: 2025-05-20

2-(oxan-2-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(oxan-2-yl)ethane-1-thiol
• 1504436-39-8
• EN300-1822559

• Inchi： 1S/C7H14OS/c9-6-4-7-3-1-2-5-8-7/h7,9H,1-6H2
• InChI Key： QPRXRBNBSQFQAK-UHFFFAOYSA-N
• SMILES： SCCC1CCCCO1

Computed Properties

• Exact Mass: 146.07653624g/mol
• Monoisotopic Mass: 146.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 75.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 10.2Ų

Additional information on 2-(oxan-2-yl)ethane-1-thiol

Comprehensive Overview of 2-(oxan-2-yl)ethane-1-thiol (CAS No. 1504436-39-8): Properties, Applications, and Industry Insights

The chemical compound 2-(oxan-2-yl)ethane-1-thiol (CAS No. 1504436-39-8) has garnered significant attention in recent years due to its unique molecular structure and versatile applications across various industries. As a sulfur-containing derivative of tetrahydropyran, this compound features a thiol functional group (-SH) attached to an ethane backbone, which is further modified by an oxane (tetrahydropyran) ring. This structural configuration imparts distinctive chemical properties that make it valuable for specialized applications.

Recent searches in scientific databases and AI-powered platforms reveal growing interest in sulfur-containing heterocycles, particularly those with potential applications in flavor and fragrance chemistry, pharmaceutical intermediates, and material science. The compound's CAS number 1504436-39-8 frequently appears in queries related to specialty chemicals and building blocks for organic synthesis, reflecting its importance in research and development.

From a molecular perspective, 2-(oxan-2-yl)ethane-1-thiol combines the stability of a six-membered oxygen heterocycle with the reactivity of a thiol group. This duality enables interesting chemical behavior that researchers are exploring for various purposes. The oxane ring provides steric protection to the thiol moiety while maintaining sufficient accessibility for nucleophilic reactions, making it a potentially valuable intermediate in controlled synthesis processes.

In the context of current industry trends, this compound aligns with several important developments. First, there's increasing demand for sustainable chemical alternatives in manufacturing processes, and compounds like 2-(oxan-2-yl)ethane-1-thiol may offer advantages due to their potential for selective reactivity. Second, the growing field of green chemistry emphasizes the need for efficient synthetic pathways, where such specialized building blocks can play crucial roles in reducing waste and improving atom economy.

The physical and chemical properties of CAS 1504436-39-8 make it particularly interesting for researchers. While specific data may vary depending on purity and conditions, typical characteristics include moderate solubility in common organic solvents, sensitivity to oxidation (common for thiols), and potential for hydrogen bonding interactions. These properties contribute to its utility in creating more complex molecular architectures where controlled reactivity is essential.

From an application standpoint, 2-(oxan-2-yl)ethane-1-thiol finds use in several specialized areas. In flavor chemistry, thiol derivatives are known for their potent aromas, and this compound's unique structure may contribute to novel olfactory profiles. The pharmaceutical industry explores such structures as potential prodrug candidates or targeted delivery systems, leveraging the thiol group's ability to form disulfide bonds under biological conditions.

Recent patent literature reveals innovative uses of similar thioether compounds in advanced material development, particularly in creating self-assembled monolayers and surface modifications. The combination of the oxane ring and thiol functionality in 1504436-39-8 suggests potential for surface chemistry applications where controlled orientation and stability are required.

Safety and handling considerations for 2-(oxan-2-yl)ethane-1-thiol follow standard protocols for thiol-containing compounds. While not classified among restricted substances, proper laboratory practices should be observed due to the characteristic odor and potential reactivity of the thiol group. Researchers frequently search for information on storage conditions for thiol compounds and methods to prevent oxidation of such materials, which are relevant to working with this chemical.

The synthesis of CAS 1504436-39-8 typically involves multi-step organic transformations starting from readily available precursors. Modern approaches emphasize atom-efficient methodologies and catalytic processes to improve sustainability. Recent publications highlight innovative routes to similar structures using metal-catalyzed coupling reactions or enzyme-mediated transformations, reflecting broader trends in synthetic chemistry.

Analytical characterization of 2-(oxan-2-yl)ethane-1-thiol employs standard techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared spectroscopy. The distinct chemical shifts of protons adjacent to both the thiol group and the oxane ring provide clear signatures in ¹H NMR spectra, while mass fragmentation patterns aid in structural confirmation.

Looking toward future applications, researchers are investigating derivatives of 1504436-39-8 for potential use in smart materials and responsive systems. The thiol group's ability to participate in redox chemistry, combined with the conformational flexibility of the oxane ring, creates opportunities for designing molecules with tunable properties. This aligns with current interests in stimuli-responsive materials and molecular switches.

In conclusion, 2-(oxan-2-yl)ethane-1-thiol (CAS No. 1504436-39-8) represents an interesting example of how strategic combination of functional groups can yield compounds with valuable properties. As research continues to explore its potential applications across chemistry-driven industries, this compound serves as a reminder of the importance of molecular design in addressing contemporary scientific and technological challenges.